N-(3-fluorophenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(3-fluorophenyl)-4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H23FN6O/c20-15-4-3-5-16(14-15)22-19(27)26-12-10-24(11-13-26)17-6-7-21-18(23-17)25-8-1-2-9-25/h3-7,14H,1-2,8-13H2,(H,22,27)
• InChI Key: UWUREKWIXYYHMA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C19H23FN6O
• Molecular Weight: 370.4 g/mol

Description

“N-(3-fluorophenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide” is a complex organic compound. It contains several functional groups including a fluorophenyl group, a pyrimidinyl group, a pyrrolidinyl group, and a piperazinecarboxamide group. These groups could potentially give the compound a range of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings (pyrimidine and piperazine) and a fluorine atom attached to the phenyl ring. These groups could potentially engage in a variety of intermolecular interactions, affecting the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorine atom could increase the compound’s stability and lipophilicity, potentially affecting its solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be used as a drug, the mechanism of action would depend on the specific biological target of the drug.

Future Directions

The future directions for this compound would likely depend on its intended use. If it shows promise as a drug, for example, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials.